Cas no 4275-43-8 (1,3-diphenylpropan-2-amine)

1,3-diphenylpropan-2-amine structure
1,3-diphenylpropan-2-amine structure
Product Name:1,3-diphenylpropan-2-amine
CAS No:4275-43-8
MF:C15H17N
MW:211.302183866501
MDL:MFCD00449548
CID:928413
PubChem ID:77960
Update Time:2025-09-19

1,3-diphenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • alpha-benzylphenethylamine
    • 1,3-diphenyl-2-aminopropane
    • 1,3-diphenylpropan-2-amine
    • 1-BENZYL-2-PHENYL-ETHYLAMINE
    • 1,3-diphenylprop-2-ylamine
    • 1-3-diphenyl-amino-2-propane
    • 1-benzyl-2-(phenyl)ethylamine
    • 1-benzyl-2-phenylethylamine
    • 2-Propanamine, 1,3-diphenyl
    • 3,3-diphenyl-1-propylamine
    • Dibenzylmethylamine
    • SBB011267
    • SureCN28656
    • Oprea1_651795
    • MDE5MS815A
    • ?-BENYZL BENZENEETHANEAMINE
    • Cambridge id 5102187
    • (1-benzyl-2-phenyl-ethyl)-amine
    • PHENETHYLAMINE, .ALPHA.-BENZYL-
    • EN300-33167
    • 1,3-diphenyl-2-propanamine
    • Z57157108
    • NSC17142
    • A896914
    • BENZENEETHANAMINE, .ALPHA.-(PHENYLMETHYL)-
    • 1,3-DIPHENYLISOPROPYLAMINE
    • CS-0216068
    • Benzeneethanamine, alpha-(phenylmethyl)-
    • .alpha.-Benzylphenethylamine
    • .ALPHA.-(PHENYLMETHYL)BENZENEETHANAMINE
    • MFCD00449548
    • AKOS000128508
    • HMS1700H20
    • NSC-17142
    • UNII-MDE5MS815A
    • 4275-43-8
    • AB00073606-01
    • SCHEMBL28656
    • DTXSID50195415
    • AS-46691
    • E10206
    • CHEMBL25434
    • NSC 17142
    • Oprea1_658435
    • NCGC00245275-01
    • BDBM50028645
    • BRD-K74081854-001-01-1
    • ALPHA-(PHENYLMETHYL)BENZENEETHANAMINE
    • DTXCID60117906
    • PHENETHYLAMINE, ALPHA-BENZYL-
    • benzene, (2-amino-3-phenyl)propyl-
    • MDL: MFCD00449548
    • Inchi: 1S/C15H17N/c16-15(11-13-7-3-1-4-8-13)12-14-9-5-2-6-10-14/h1-10,15H,11-12,16H2
    • InChI Key: BWYYVSNVUCFQQN-UHFFFAOYSA-N
    • SMILES: NC(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 211.13621
  • Monoisotopic Mass: 211.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

1,3-diphenylpropan-2-amine Pricemore >>

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